Cas no 24424-99-5 (Di-tert-butyl dicarbonate)

Di-tert-butyl dicarbonate is a versatile reagent used to protect hydroxyl groups in organic molecules from unwanted reactions, allowing for the formation of stable intermediates and facilitating subsequent chemical transformations. Its advantages include high selectivity, mild reaction conditions, and compatibility with a wide range of functional groups.

Di-tert-butyl dicarbonate structure

Product name:Di-tert-butyl dicarbonate

CAS No:24424-99-5

MF:C₁₀H₁₈O₅

MW:218.246923923492

MDL:MFCD00008805

CID:52512

PubChem ID:90495

Di-tert-butyl dicarbonate Chemical and Physical Properties

Names and Identifiers

- (BOC)2O
- Di-tert-butyl pyrocarbonate
- di(tert-butyl) carbonate
- di-t-Butyl-dicarbonate Dicarbonic acid, bis(1,1-dimethylethyl)ester
- (t.-Boc)2O
- DIBOC
- Dibutyldicarbonate
- BOC anhydride
- BOC-20
- Di-t-butyl pyrocarbonate
- Di-tert butyl dicarbonate
- Di-tert-butyl dicarbonate
- Di-t-Butyl DICARBONATE
- Di-tert-butyl Dicarbonate [Boc-reagent for Amino Acid]
- tert-Butyl Dicarbonate
- Bis(tert-butoxycarbonyl)oxide
- BOC
- boc-acidanhydride
- DBDC
- DIBOC,BOC
- Pyrocarbonic Acid Di-tert-butyl Ester
- Boc2O
- Dicarbonic acid bis(1,1-dimethylethyl)ester
- Boc2O (ca. 30% in Dioxane)
- Di-tert-butyl Pyrocarbonate (ca. 30% in Dioxane)
- Pyrocarbonic Acid Di-tert-butyl Ester (ca. 30% in Dioxane)
- Boc2O (ca. 30% in Tetrahydrofuran)
- Di-tert-butyl Pyrocarbonate (ca. 30% in Tetrahydrofuran)
- Pyrocarbonic Acid Di-tert-butyl Ester (ca. 30% in Tetrahydrofuran)
- BOC-anhydride
- Di-tert-butyldicarbonate
- tert-Butoxycarbonyl anhydride
- Dicarbonic acid, bis(1,1-dimethylethyl) ester
- di-t-butyl-dicarbonate
- di-t-butyldicarbonate
- ditertbutyl dicarbonate
- di-tert.-b
- di-tert-butyl-dicarbonate
- ditertbutyl dicarbona
- ditert-butyldicarbo
- Dicarbonic acid, bis(1,1-dimethylethyl) ester (9CI)
- Formic acid, oxydi-, di-tert-butyl ester (7CI, 8CI)
- Bis(1,1-dimethylethyl) dicarbonate
- Bis(tert-butoxycarbonyl) ether
- Bis(tert-butyl) dicarbonate
- Di-tert-butyl oxydiformate
- Dineopentyl dicarbonate
- tert-Butoxycarbonyl tert-butyl carbonate
- tert-Butoxycarboxylic anhydride
- MDL： MFCD00008805
- Inchi： 1S/C10H18O5/c1-9(2,3)14-7(11)13-8(12)15-10(4,5)6/h1-6H3
- InChI Key： DYHSDKLCOJIUFX-UHFFFAOYSA-N
- SMILES： O=C(OC(C)(C)C)OC(OC(C)(C)C)=O
- BRN： 1911173

Computed Properties

Exact Mass: 218.115424g/mol
Surface Charge: 0
XLogP3: 2.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 218.115424g/mol
Monoisotopic Mass: 218.115424g/mol
Topological Polar Surface Area: 61.8Å²
Heavy Atom Count: 15
Complexity: 218
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: White low melting point solid
Density: 0.95 g/mL at 25 °C(lit.)
Melting Point: 23 °C (lit.)
Boiling Point: 56-57 °C/0.5 mmHg(lit.)
Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
Refractive Index: n20/D 1.409(lit.)
Water Partition Coefficient: Miscible with decalin, toluene, carbon tetrachloride, tetrahydrofuran, dioxane, alcohols, acetone, acetonitrile and dimethylformamide. Immiscible with water.
PSA: 61.83000
LogP: 2.87320
Solubility: Soluble in most organic solvents, such as carbon tetrachloride, tetrahydrofuran, dioxane, alcohol, acetone, acetonitrile, N, N-dimethylformamide, etc., insoluble in cold water.
Color/Form: 2 M in THF
Sensitiveness: Moisture Sensitive

Di-tert-butyl dicarbonate Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H226,H315,H319,H330,H335
Warning Statement： P260,P284,P305+P351+P338,P310
Hazardous Material transportation number：UN 2929 6.1/PG 1
WGK Germany：3
Hazard Category Code： 10-26-36/37/38-43
Safety Instruction： S16; S26; S28
FLUKA BRAND F CODES：4.4-10-21
RTECS：HT0230000
Hazardous Material Identification：
Storage Condition：2-8°C
Packing Group：I
Hazard Level：6.1
Safety Term：6.1
PackingGroup：II
Packing Group：I
TSCA：Yes
Risk Phrases：R11; R19; R26; R36/37/38; R43; R10
HazardClass：6.1 (4.1)

Di-tert-butyl dicarbonate Customs Data

HS CODE：29209010
Customs Data：

China Customs Code:
2920909090

Overview:

2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Di-tert-butyl dicarbonate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0001-0830-0.5g	di-tert-butyl dicarbonate	24424-99-5	95%+	0.5g	$19.0	2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D1547-500G	Di-tert-butyl Dicarbonate [Boc-reagent for Amino Acid]	24424-99-5	>95.0%(T)	500g	¥540.00	2024-04-15
Cooke Chemical	A3155812-25g	Di-tert-butyl dicarbonate	24424-99-5	96%	25g	RMB 23.20	2025-02-20
Cooke Chemical	A3155612-100G	Di-tert-butyl dicarbonate	24424-99-5	98%	100g	RMB 40.80	2025-02-20
Oakwood	021896-25Kg	Di-tert-butyl dicarbonate	24424-99-5	99%	25kg	$3200.00	2023-09-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D806924-2.5kg	Di-tert-butyl dicarbonate	24424-99-5	98%	2.5kg	￥1,156.00	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D806925-100g	Di-tert-butyl dicarbonate	24424-99-5	99%	100g	￥116.00	2022-01-11
Ambeed	A681872-25g	Bis(tert-butoxycarbonyl)oxide	24424-99-5	98%	25g	$5.0	2023-06-22
TRC	B691045-100g	tert-Butyl Dicarbonate	24424-99-5		100g	$ 121.00	2023-09-08
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D3879-500ML	Di-tert-butyl Dicarbonate (ca. 30% in Tetrahydrofuran)	24424-99-5		500ml	¥1290.00	2023-09-08

Di-tert-butyl dicarbonate Production Method

Synthetic Circuit 1

865-48-5

24424-99-5

Reaction Conditions

1.1 Reagents: Dabco Solvents: Heptane
1.2 Solvents: tert-Butanol

Reference

Preparation of mono-tert-butyl carbonate salts and di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 2

865-48-5

24424-99-5

Reaction Conditions

1.1 Solvents: Toluene
1.2 Reagents: Dimethyl sulfoxide , Tosyl chloride , N,N,N′,N′-Tetramethylethylenediamine

Reference

Preparation of di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 3

865-48-5

24424-99-5

Reaction Conditions

1.1 Catalysts: Pyridine , Tetrabutylammonium bromide Solvents: Toluene
1.2 Reagents: Tosyl chloride Solvents: Dimethylformamide

Reference

Preparation of di(tert-butyl) dicarbonate from alkali metal tert-butyl carbonates and aromatic sulfonyl halides

, Japan, , ,

Synthetic Circuit 4

865-48-5

24424-99-5

Reaction Conditions

1.1 Catalysts: Dabco Solvents: Toluene ; rt → 75 °C; 75 °C → 40 °C; 40 °C → 10 °C
1.2 Solvents: Toluene ; 2.5 h, 10 °C

Reference

Process for preparation of di-tert-butyl dicarbonate

, China, , ,

Synthetic Circuit 5

865-48-5

24424-99-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Toluene
1.2 Reagents: Dimethylformamide , Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine

Reference

Preparation of dialkyl dicarbonates from alkali metal alkoxides and carbon dioxide

, Japan, , ,

Synthetic Circuit 6

865-47-4

24424-99-5

Reaction Conditions

1.1 Reagents: Pyridine , Methanesulfonyl chloride Catalysts: Octylpyridinium chloride Solvents: Hexane

Reference

Process for preparing di-tert-butyl dicarbonate

, European Patent Organization, , ,

Synthetic Circuit 7

865-48-5

24424-99-5

Reaction Conditions

1.1 Solvents: Dichloromethane
1.2 Reagents: Phosgene
1.3 Reagents: Sodium hydroxide Catalysts: Dabco Solvents: Water

Reference

Manufacture of di-tert-butyl dicarbonate

, Japan, , ,

Synthetic Circuit 8

865-48-5

24424-99-5

Reaction Conditions

1.1 Reagents: Tosyl chloride Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: 1,3-Dimethyl-2-imidazolidinone

Reference

Preparation of dialkyl dicarbonates

, Japan, , ,

Synthetic Circuit 9

865-48-5

24424-99-5

Reaction Conditions

1.1 Reagents: Dabco
1.2 Solvents: tert-Butanol

Reference

Preparation of di-tert-butyl dicarbonate from mono-tert-butyl carbonate mono-alkali metal salts and phosgene

, Japan, , ,

Synthetic Circuit 10

865-47-4

24424-99-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran
1.2 Reagents: Dabco Catalysts: Benzyltrimethylammonium chloride

Reference

Preparation of di-tert-butyl dicarbonate from tert-butyl carbonate salts

, Japan, , ,

Synthetic Circuit 11

32793-04-7

24424-99-5

Reaction Conditions

1.1 Reagents: Tosyl chloride , Sodium tert-butoxide Catalysts: N,N,N′,N′-Tetramethylethylenediamine Solvents: Dimethylformamide , Toluene

Reference

Preparation of dialkyl dicarbonates

, Japan, , ,

Synthetic Circuit 12

865-48-5

24424-99-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Hexane ; 30 min, rt; rt → -2 °C; 2 h, -2 °C
1.2 Catalysts: 2-(2-Methoxyethoxy)-N,N-bis[2-(2-methoxyethoxy)ethyl]ethanamine ; rt → 0 °C; 0 °C; 100 min, 0 - 5 °C; 1 h, 0 - 5 °C; 5 °C → 30 °C; 3 h, 30 °C

Reference

preparation of di=-tert-butyl dicarbonate using diphosgene and tert-butyl alcohol as starting materials

Li, Jiangao, Shanghai Huagong, 2006, 31(2), 22-27